Cas no 204514-14-7 (3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylPropanoic acid ethyl ester)

• Product Name: 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylPropanoic acid ethyl ester
• CAS No: 204514-14-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD24445652
• CID: 2105919
• PubChem ID: 22614204
• Update Time: 2025-06-08

3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylPropanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylPropanoic acid ethyl ester
• ethyl 2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• CS-0449711
• Ethyl3-((tert-butoxycarbonyl)amino)-2,2-dimethylpropanoate
• Ethyl 3-(Boc-amino)-2,2-dimethylpropionate
• ethyl 3-(tert-butoxycarbonylaMino)-2,2-diMethylpropanoate
• BS-27925
• Ethyl 3-((tert-butoxycarbonyl)amino)-2,2-dimethylpropanoate
• AC5381
• MFCD24445652
• Ethyl 3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoate
• AKOS027439386
• SY058536
• SCHEMBL4240132
• AOBMJQSOIZGTLC-UHFFFAOYSA-N
• DA-24500
• 204514-14-7
• ethyl 3-[(tert-butoxycarbonyl)amino]-2,2-dimethylpropanoate

• MDL： MFCD24445652
• Inchi： 1S/C12H23NO4/c1-7-16-9(14)12(5,6)8-13-10(15)17-11(2,3)4/h7-8H2,1-6H3,(H,13,15)
• InChI Key： AOBMJQSOIZGTLC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)OCC)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Additional information on 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylPropanoic acid ethyl ester

Introduction to 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester (CAS No. 204514-14-7)

3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester, with the CAS number 204514-14-7, is a versatile compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and an ethyl ester moiety. These functional groups endow the molecule with valuable properties that make it a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This protecting group is stable under a wide range of reaction conditions and can be selectively removed using mild acidic conditions, such as trifluoroacetic acid (TFA). The presence of the Boc group in 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester allows for the controlled manipulation of the amino functionality during multistep synthetic processes, ensuring high yields and purity of the final products.

The ethyl ester moiety in this compound is another important functional group that contributes to its utility in chemical synthesis. Ethyl esters are known for their stability and ease of conversion to other functional groups through various chemical transformations. For example, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid using aqueous base or acid, or it can be reduced to the primary alcohol using reducing agents like lithium aluminum hydride (LiAlH4). These transformations provide flexibility in synthetic routes and enable the preparation of a wide range of derivatives from a single starting material.

In recent years, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability, bioavailability, and reduced immunogenicity. The Boc-protected amino group and the ethyl ester functionality in this compound make it an ideal starting material for constructing complex peptidomimetic structures.

Another area where 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester has shown promise is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The ethyl ester moiety can be designed to undergo hydrolysis under physiological conditions, releasing the active carboxylic acid form of the drug. This approach can enhance drug delivery by improving solubility, stability, and tissue distribution.

The structural versatility of 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester also makes it a valuable tool in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential lead molecules for drug development. The ability to modify both the Boc-protected amino group and the ethyl ester functionality allows for the generation of diverse chemical libraries with varying biological activities.

In addition to its applications in pharmaceutical research, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester has found use in other areas such as materials science and analytical chemistry. For example, it can be incorporated into polymer backbones to create functional materials with specific properties such as biodegradability or stimuli-responsive behavior. In analytical chemistry, this compound can serve as a reference standard or internal standard for quantitative analysis by techniques such as high-performance liquid chromatography (HPLC) or mass spectrometry (MS).

The synthesis of 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester typically involves several well-established steps. One common approach is to start with 2-amino-2-methylpropionic acid (alanine derivative), which is then protected with tert-butyloxycarbonyl chloride (Boc-Cl) to form the Boc-protected amino acid. The resulting Boc-protected amino acid is then converted into its corresponding ethyl ester using ethanol and an appropriate catalyst such as p-toluenesulfonic acid (PTSA). This synthetic route provides a reliable method for producing high-purity material suitable for various applications.

In conclusion, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2-dimethylpropanoic acid ethyl ester (CAS No. 204514-14-7) is a multifunctional compound with significant potential in chemical synthesis and pharmaceutical research. Its unique combination of a Boc protecting group and an ethyl ester moiety makes it an essential building block for constructing complex molecules with diverse biological activities. As research continues to advance in these fields, this compound is likely to play an increasingly important role in the development of new drugs and materials.